Cas no 243469-66-1 (6-methoxy-4-methyl-pyridine-3-carbonitrile)

6-Methoxy-4-methyl-pyridine-3-carbonitrile is a heterocyclic organic compound featuring a pyridine core substituted with methoxy, methyl, and cyano functional groups. Its molecular structure (C8H8N2O) offers versatility as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of active intermediates. The methoxy and cyano groups enhance reactivity, enabling selective modifications, while the methyl group contributes to stability. This compound is valued for its potential in constructing complex nitrogen-containing frameworks, often utilized in medicinal chemistry for drug discovery. High purity grades are available to ensure consistent performance in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and light.
6-methoxy-4-methyl-pyridine-3-carbonitrile structure
243469-66-1 structure
Product name:6-methoxy-4-methyl-pyridine-3-carbonitrile
CAS No:243469-66-1
MF:C8H8N2O
MW:148.1619
MDL:MFCD18818953
CID:245741
PubChem ID:10630664

6-methoxy-4-methyl-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,6-methoxy-4-methyl-
    • 3-Pyridinecarbonitrile,6-methoxy-4-methyl-(9CI)
    • 6-methoxy-4-methylnicotinonitrile
    • AK444551
    • 6-methoxy-4-methylpyridine-3-carbonitrile
    • 6-methoxy-4-methyl-pyridine-3-carbonitrile
    • AKOS023398170
    • CS-0153149
    • MFCD18818953
    • DS-18810
    • SCHEMBL20845910
    • 243469-66-1
    • EN300-1268307
    • DB-186413
    • Z1216840222
    • SB52348
    • MDL: MFCD18818953
    • Inchi: 1S/C8H8N2O/c1-6-3-8(11-2)10-5-7(6)4-9/h3,5H,1-2H3
    • InChI Key: LWCBAYCUKHGSAC-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C(C#N)=C([H])N=1

Computed Properties

  • Exact Mass: 148.063662883g/mol
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.9
  • XLogP3: 1.2

6-methoxy-4-methyl-pyridine-3-carbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97796-500MG
6-methoxy-4-methyl-pyridine-3-carbonitrile
243469-66-1 95%
500MG
¥ 85.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97796-1G
6-methoxy-4-methyl-pyridine-3-carbonitrile
243469-66-1 95%
1g
¥ 138.00 2023-04-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M11610-1g
6-Methoxy-4-methylnicotinonitrile
243469-66-1 97%
1g
¥59.0 2024-07-19
Enamine
EN300-1268307-0.05g
6-methoxy-4-methylpyridine-3-carbonitrile
243469-66-1 95%
0.05g
$19.0 2023-07-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB97796-5G
6-methoxy-4-methyl-pyridine-3-carbonitrile
243469-66-1 95%
5g
¥ 415.00 2023-04-04
Enamine
EN300-1268307-0.25g
6-methoxy-4-methylpyridine-3-carbonitrile
243469-66-1 95%
0.25g
$19.0 2023-07-09
abcr
AB528385-10 g
6-Methoxy-4-methylnicotinonitrile; .
243469-66-1
10g
€360.50 2023-04-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M896972-10g
6-Methoxy-4-methylnicotinonitrile
243469-66-1 97%
10g
¥4,030.20 2022-01-11
eNovation Chemicals LLC
Y1106942-25g
6-methoxy-4-methylnicotinonitrile
243469-66-1 95%
25g
$550 2024-07-23
eNovation Chemicals LLC
Y1290101-5g
3-Pyridinecarbonitrile,6-methoxy-4-methyl-(9CI)
243469-66-1 97%
5g
$95 2024-06-06

Additional information on 6-methoxy-4-methyl-pyridine-3-carbonitrile

Introduction to 6-methoxy-4-methyl-pyridine-3-carbonitrile (CAS No. 243469-66-1) and Its Applications in Modern Chemical Research

6-methoxy-4-methyl-pyridine-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 243469-66-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 6-methoxy-4-methyl-pyridine-3-carbonitrile, including its methoxy and methyl substituents as well as the nitrile group, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The 6-methoxy-4-methyl-pyridine-3-carbonitrile molecule exhibits a high degree of functional diversity, which makes it an attractive scaffold for drug discovery and material science applications. The presence of the nitrile group at the 3-position enhances its reactivity, allowing for further functionalization through various chemical transformations such as hydrolysis, reduction, or coupling reactions. These properties have made it a popular building block in the synthesis of more complex molecules, including pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The 6-methoxy-4-methyl-pyridine-3-carbonitrile has been extensively studied for its potential in addressing various therapeutic challenges. For instance, studies have highlighted its role in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The methoxy and methyl groups in its structure contribute to its ability to interact with biological targets, thereby modulating cellular processes.

One of the most compelling aspects of 6-methoxy-4-methyl-pyridine-3-carbonitrile is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel synthetic pathways that are efficient and scalable. These advancements have not only improved the accessibility of the compound but also opened up new avenues for exploring its applications in drug development. For example, recent studies have demonstrated its utility in constructing complex molecular architectures through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

The pharmaceutical industry has been particularly interested in 6-methoxy-4-methyl-pyridine-3-carbonitrile due to its potential as a lead compound or intermediate in the synthesis of bioactive molecules. Its structural motifs are often found in approved drugs and are considered promising candidates for further optimization. The compound’s ability to serve as a precursor for multiple pharmacophores has made it a valuable asset in medicinal chemistry libraries.

Moreover, the agrochemical sector has also recognized the significance of 6-methoxy-4-methyl-pyridine-3-carbonitrile. Its derivatives have shown promise as intermediates in the synthesis of pesticides and herbicides that exhibit high efficacy while maintaining environmental safety. The development of such compounds is crucial for meeting the growing demand for sustainable agricultural practices.

The synthesis of 6-methoxy-4-methyl-pyridine-3-carbonitrile itself is an area of active research. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. These innovations not only reduce the cost of production but also minimize waste generation, aligning with global efforts towards green chemistry principles.

In conclusion, 6-methoxy-4-methyl-pyridine-3-carbonitrile (CAS No. 243469-66-1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel compounds with therapeutic potential. As research continues to uncover new applications for this molecule, it is expected to remain a cornerstone of chemical innovation in the coming years.

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